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Compound of Interest

Compound Name: Dansylamidoethyl Mercaptan

Cat. No.: B014668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dansylamidoethyl Mercaptan, a

fluorescent labeling reagent. It covers its chemical identity, key properties, and applications,

with a focus on its use in the detection and quantification of thiols.

Chemical Identity and Properties
Dansylamidoethyl Mercaptan, a derivative of the well-known fluorescent dye Dansyl chloride,

is a valuable tool in biochemical and analytical research. Its utility stems from the reactivity of

the thiol group and the fluorescent nature of the dansyl moiety.

CAS Number: 5354-61-0[1]

Synonyms:

2-(5-Dimethylaminonaphth-1-ylsulfonamido)ethyl Mercaptan[2]

5-(Dimethylamino)-N-(2-mercaptoethyl)-1-naphthalenesulfonamide[2]

N-(2-Mercaptoethyl)-5-(dimethylamino)naphthalene-1-sulfonamide

Dansyl Cysteamine

Chemical Structure:
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Caption: Chemical structure of Dansylamidoethyl Mercaptan.

Quantitative Data Summary:

Property Value Reference

Molecular Formula C14H18N2O2S2 [2][3][4]

Molecular Weight 310.44 g/mol [3]

Appearance White to Off-White Solid [2]

Purity ≥98% [2]

Solubility
Chloroform, Dichloromethane,

DMSO
[2]

Fluorescence Max. Abs. 335 nm [2]

Fluorescence Max. Em. 526 nm [2]

Molar Extinction Coeff. 4.1 x 10³ M⁻¹cm⁻¹ [2]

Applications in Research
Dansylamidoethyl Mercaptan is primarily utilized as a fluorescent labeling reagent for the

sensitive detection of molecules containing specific functional groups. Its key applications

include:

Thiol Detection and Quantification: The mercaptan group of the reagent can participate in

disulfide exchange reactions with other thiols or be used as a standard in thiol quantification

assays.

Labeling of Amine-Containing Molecules: While the thiol group is reactive, the dansyl

sulfonamide part of the molecule is a derivative of dansyl chloride, which is widely used for

labeling primary and secondary amines.[5] This dual functionality allows for its potential use

in complex labeling strategies.

High-Performance Liquid Chromatography (HPLC): Due to its strong fluorescence,

Dansylamidoethyl Mercaptan is an excellent derivatization agent for enhancing the
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detection sensitivity of analytes in HPLC analysis.

Experimental Protocol: Quantification of Thiols
using HPLC
This protocol provides a general framework for the derivatization of thiol-containing samples

with a fluorescent agent like a dansyl derivative, followed by HPLC analysis. This is a plausible

application of Dansylamidoethyl Mercaptan as a reference standard or labeling agent, based

on established methods for thiol analysis.

Materials:

Dansylamidoethyl Mercaptan

Sample containing thiols (e.g., protein hydrolysate, cell lysate)

Derivatization buffer (e.g., 0.1 M borate buffer, pH 9.5)

Quenching solution (e.g., 1 M Tris-HCl, pH 7.5)

HPLC grade acetonitrile

HPLC grade water with 0.1% trifluoroacetic acid (TFA)

Reversed-phase C18 HPLC column

HPLC system with a fluorescence detector

Procedure:

Sample Preparation:

Prepare the thiol-containing sample in an appropriate buffer. For intracellular thiols, cell

lysis and protein precipitation may be necessary.

Ensure the sample is free of interfering substances.

Derivatization Reaction:
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In a microcentrifuge tube, mix 50 µL of the sample with 100 µL of a 1 mg/mL solution of

the derivatizing agent (a maleimide or iodoacetamide-based dansyl derivative is typically

used for labeling thiols) in the derivatization buffer. Note: Dansylamidoethyl Mercaptan
itself would be used as a standard for comparison, not as the primary labeling agent in this

context.

Incubate the reaction mixture in the dark at room temperature for 1 hour.

Quenching the Reaction:

Add 20 µL of the quenching solution to stop the derivatization reaction.

Vortex briefly to mix.

HPLC Analysis:

Inject 20 µL of the derivatized sample into the HPLC system.

Mobile Phase A: HPLC grade water with 0.1% TFA.

Mobile Phase B: HPLC grade acetonitrile with 0.1% TFA.

Gradient:

0-5 min: 10% B

5-25 min: 10-90% B (linear gradient)

25-30 min: 90% B

30-35 min: 90-10% B (linear gradient)

35-40 min: 10% B

Flow Rate: 1.0 mL/min.

Fluorescence Detection: Excitation at ~335 nm and emission at ~526 nm.

Data Analysis:
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Identify the peaks corresponding to the derivatized thiols based on their retention times.

Quantify the amount of each thiol by comparing the peak area to a standard curve

generated using known concentrations of Dansylamidoethyl Mercaptan or other thiol

standards.
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Experimental Workflow: Thiol Quantification using HPLC
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Caption: Workflow for thiol quantification by HPLC.
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Signaling Pathways and Logical Relationships
Currently, there is a lack of specific information in the public domain detailing the direct

involvement of Dansylamidoethyl Mercaptan in specific cellular signaling pathways. Its utility

is primarily as an analytical tool for the detection and quantification of biomolecules, rather than

as a modulator of biological activity.

The logical relationship in its application is straightforward: the presence of a reactive functional

group (thiol or amine) in an analyte allows for covalent labeling with the dansyl fluorophore,

enabling sensitive detection through fluorescence.

Logical Relationship of Dansylamidoethyl Mercaptan Application

Analyte with Thiol or Amine Group

Covalent Labeling Reaction

Dansylamidoethyl Mercaptan

Fluorescently Labeled Analyte

Fluorescence Detection (e.g., HPLC, Microscopy)

Quantification of Analyte

Click to download full resolution via product page

Caption: Application logic of Dansylamidoethyl Mercaptan.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b014668?utm_src=pdf-body
https://www.benchchem.com/product/b014668?utm_src=pdf-body-img
https://www.benchchem.com/product/b014668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dansylamidoethyl Mercaptan is a versatile fluorescent probe with established utility in the

analytical sciences. Its well-defined chemical and physical properties, coupled with its reactivity,

make it a valuable reagent for the sensitive detection and quantification of thiols and other

biomolecules. While its direct role in modulating signaling pathways is not documented, its

application as a labeling agent provides researchers with a powerful tool to study the

abundance and changes in the concentration of key biological molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b014668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

